(5Z)-3-benzyl-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C28H22ClN3O2S2
• Molecular Weight: 532.1 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-[[3-(3-chloro-4-ethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C28H22ClN3O2S2/c1-2-34-24-14-13-20(15-23(24)29)26-21(18-32(30-26)22-11-7-4-8-12-22)16-25-27(33)31(28(35)36-25)17-19-9-5-3-6-10-19/h3-16,18H,2,17H2,1H3/b25-16-
• Standard InChI Key: VOKDUFPKHLGYGW-XYGWBWBKSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CC=C4)C5=CC=CC=C5)Cl
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4)C5=CC=CC=C5)Cl

Introduction

(5Z)-3-benzyl-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a complex organic compound belonging to the class of thiazolidinones. This class of compounds is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and antidiabetic properties. The presence of a pyrazole moiety in this compound further enhances its potential pharmacological activities.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multi-step reactions, including the formation of the thiazolidinone core followed by the introduction of various substituents. These methods require careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity.

Synthesis Steps:

• Formation of Thiazolidinone Core: Involves the reaction of thioglycolic acid or mercaptoacetic acid with appropriate precursors.

• Introduction of Substituents: Includes the addition of benzyl, pyrazole, and ethoxyphenyl groups through various coupling reactions.

Biological Activities and Potential Applications

Thiazolidinones, including this compound, are investigated for their potential biological activities such as anti-inflammatory, antimicrobial, and anticancer effects. The specific biological activity of (5Z)-3-benzyl-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one would require experimental assays to elucidate its mechanisms and quantify activity against target proteins or pathways.

Potential Applications:

• Medicinal Chemistry: Due to its structural features and potential biological activities, it is a valuable candidate for further exploration in medicinal chemistry and pharmacology.

• Pharmacological Studies: Could be used to develop new drugs targeting various diseases, including inflammatory disorders and cancer.

Comparison with Similar Compounds

Similar compounds, such as (5Z)-3-Benzyl-5-{[3-(3-chloro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one, also exhibit diverse biological activities. The methoxy substituent in this analogous compound may confer different pharmacological properties compared to the ethoxy substituent in the compound of interest.

Comparison Table:

Compound	Molecular Weight	Substituents	Potential Biological Activities
(5Z)-3-benzyl-5-{[3-(3-chloro-4-ethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one	518.1 g/mol	Ethoxyphenyl, Pyrazole	Anti-inflammatory, Antimicrobial, Anticancer
(5Z)-3-Benzyl-5-{[3-(3-chloro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one	423.93 g/mol	Methoxyphenyl, Pyrazole	Anti-inflammatory, Anticancer

Future Research Directions

Future studies should focus on quantitative structure–activity relationship (QSAR) analyses to understand how structural modifications impact biological efficacy. Experimental assays are necessary to elucidate the specific mechanisms and quantify activity against target proteins or pathways. Additionally, exploring the compound's stability under various pH conditions and reactivity with common reagents will be crucial for determining storage conditions and potential applications in formulations.